Cas no 1690719-19-7 (4-(ethoxymethyl)-3-methoxyaniline)

• Product Name: 4-(ethoxymethyl)-3-methoxyaniline
• CAS No: 1690719-19-7
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD30500959
• CID: 5181193
• PubChem ID: 105785254
• Update Time: 2025-11-01

4-(ethoxymethyl)-3-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(ethoxymethyl)-3-methoxy-
• 4-(ethoxymethyl)-3-methoxyaniline

• MDL： MFCD30500959
• Inchi： 1S/C10H15NO2/c1-3-13-7-8-4-5-9(11)6-10(8)12-2/h4-6H,3,7,11H2,1-2H3
• InChI Key： BJTNEDNBMAWKDE-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(COCC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(ethoxymethyl)-3-methoxyaniline

Recent Advances in the Study of 4-(Ethoxymethyl)-3-Methoxyaniline (CAS: 1690719-19-7)

4-(Ethoxymethyl)-3-methoxyaniline (CAS: 1690719-19-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic uses. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in the context of modern pharmaceutical science.

One of the key areas of interest is the role of 4-(ethoxymethyl)-3-methoxyaniline as an intermediate in the synthesis of more complex pharmaceutical agents. Recent publications have demonstrated its utility in the preparation of novel compounds with potential anti-inflammatory and antimicrobial properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored its use in the synthesis of a new class of small-molecule inhibitors targeting specific enzymatic pathways involved in inflammatory responses.

In addition to its synthetic applications, researchers have also investigated the biological activity of 4-(ethoxymethyl)-3-methoxyaniline itself. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain bacterial strains, making it a candidate for further development as an antimicrobial agent. However, these findings are still in the early stages, and more extensive in vivo studies are required to validate its efficacy and safety.

The chemical stability and reactivity of 4-(ethoxymethyl)-3-methoxyaniline have also been subjects of recent research. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its structure and behavior under various conditions. These studies have provided valuable insights into its potential for use in controlled drug delivery systems, where stability under physiological conditions is a critical factor.

Despite these promising developments, challenges remain in the practical application of 4-(ethoxymethyl)-3-methoxyaniline. Issues such as scalability of synthesis, bioavailability, and potential toxicity need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's potential.

In conclusion, 4-(ethoxymethyl)-3-methoxyaniline (CAS: 1690719-19-7) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a biologically active molecule underscores its importance in drug discovery and development. Continued research and innovation will be crucial to unlocking its full potential and translating laboratory findings into clinical applications.